4-Butyloxolan-3-ol

• Molecular Formula: C8H16O2
• Molecular Weight: 144.21 g/mol
• IUPAC Name: 4-butyloxolan-3-ol
• InChI: InChI=1S/C8H16O2/c1-2-3-4-7-5-10-6-8(7)9/h7-9H,2-6H2,1H3
• InChI Key: GXJRKXHRXREXLU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1COCC1O

Description

4-Butyloxolan-3-ol is a tetrahydrofuran (oxolane) derivative with a butyl substituent at the C4 position and a hydroxyl group at the C3 position. Its molecular formula is C₈H₁₆O₂, and its IUPAC name reflects the oxolane ring structure modified by these substituents. Though direct experimental data on this compound are scarce, its structural analogs provide insights into its physicochemical behavior .

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Butyloxolan-3-ol can be synthesized through several methods. One common approach involves the cyclization of 4-hydroxybutanal in the presence of an acid catalyst. This reaction typically requires mild conditions and results in the formation of the oxolane ring.

Industrial Production Methods: In an industrial setting, the production of 4-Butyloxolan-3-ol often involves the use of continuous flow reactors to ensure consistent quality and yield. The process may include steps such as distillation and purification to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions: 4-Butyloxolan-3-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert it into alcohols or other reduced forms.

Substitution: It can participate in nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Conditions for substitution reactions may involve the use of strong acids or bases to facilitate the replacement of the hydroxyl group.

Major Products Formed:

Oxidation: Ketones or carboxylic acids.

Reduction: Alcohols or other reduced derivatives.

Substitution: Various substituted oxolane derivatives.

Scientific Research Applications

4-Butyloxolan-3-ol has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Researchers study its interactions with biological systems to understand its potential as a bioactive compound.

Industry: It is used in the production of polymers, resins, and other industrial materials.

Mechanism of Action

The mechanism of action of 4-Butyloxolan-3-ol involves its interaction with various molecular targets. It can act as a nucleophile or electrophile in chemical reactions, depending on the conditions. The pathways involved in its reactions include the formation of intermediates that can further react to form the final products.

Comparison with Similar Compounds

a. 4-Phenylphenol (C₁₂H₁₀O)

• Structure : A biphenyl system with a hydroxyl group at the para position.
• Key Differences: Unlike 4-Butyloxolan-3-ol, 4-phenylphenol lacks an oxolane ring and features an aromatic system, leading to higher rigidity and π-π interactions. Its phenolic hydroxyl group is more acidic (pKa ~10) compared to the aliphatic hydroxyl in 4-Butyloxolan-3-ol (pKa ~15–16) .

b. Dibenzylbutyrolactol (C₂₈H₃₀O₈)

• Structure : A lignan with a central oxolan-2-ol core substituted with benzyl groups bearing methoxy and hydroxyl groups.
• Key Differences : The lignan’s complex aromatic substituents and additional functional groups (methoxy, hydroxyl) contrast with 4-Butyloxolan-3-ol’s simpler butyl chain. The hydroxyl position (C2 vs. C3) affects hydrogen-bonding patterns and solubility .

Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Substituents	Predicted Solubility
4-Butyloxolan-3-ol	C₈H₁₆O₂	144.21	Aliphatic OH, ether	Butyl (C4), OH (C3)	Moderate in polar solvents (e.g., ethanol)
4-Phenylphenol	C₁₂H₁₀O	170.21	Phenolic OH	Phenyl (C4)	Low in water; soluble in acetone
Dibenzylbutyrolactol	~C₂₈H₃₀O₈	~504.50	Multiple OH, methoxy	Benzyl (aromatic)	Low in water; high in DMSO

• Lipophilicity: The butyl chain in 4-Butyloxolan-3-ol enhances lipophilicity compared to 4-phenylphenol’s aromatic system. However, the lignan’s methoxy groups may reduce its membrane permeability relative to both .
• Thermal Stability: Aromatic systems (e.g., 4-phenylphenol) typically exhibit higher melting points (>100°C) than aliphatic oxolane derivatives (<50°C for 4-Butyloxolan-3-ol) due to stronger intermolecular forces.

Functional Group Reactivity

• Hydroxyl Groups: The phenolic OH in 4-phenylphenol participates in acid-base reactions and electrophilic substitution, whereas the aliphatic OH in 4-Butyloxolan-3-ol is more prone to nucleophilic substitution or esterification.
• Ether Linkages : The oxolane ring in 4-Butyloxolan-3-ol and the lignan is susceptible to ring-opening under acidic conditions, though steric hindrance from substituents modulates reactivity .

Research Findings and Data Limitations

• Synthetic Applications: Oxolane derivatives like 4-Butyloxolan-3-ol are intermediates in organic synthesis, but their utility depends on substituent effects. For example, the butyl chain may facilitate solubility in non-polar reaction media compared to phenyl groups .
• Biological Relevance: Lignans (e.g., dibenzylbutyrolactol) exhibit antioxidant properties due to phenolic groups, a feature absent in 4-Butyloxolan-3-ol. However, the latter’s hydroxyl group could still engage in radical scavenging at higher concentrations .

Data Gaps : Direct experimental data on 4-Butyloxolan-3-ol’s toxicity, spectroscopic profiles, and bioactivity are lacking. Extrapolations from analogs must be validated with targeted studies.

Biological Activity

4-Butyloxolan-3-ol is a cyclic ether compound that has garnered attention due to its potential biological activities, particularly in the context of pheromone chemistry and ecological interactions. This article provides a comprehensive overview of the biological activity associated with 4-butyloxolan-3-ol, including its synthesis, biological effects, and relevant case studies.

Chemical Structure and Synthesis

4-Butyloxolan-3-ol is characterized by a five-membered ring structure with a butyl group and a hydroxyl group. The synthesis of this compound often involves multi-step processes including enzymatic reactions and stereoselective reductions.

Synthesis Method	Key Steps	Yield
Enzymatic Reduction	Use of OYE enzymes for stereoselectivity	72–83%
Chiral Synthesis	SAMP and RAMP reagents for chiral centers	High enantioselectivity

Biological Activity Overview

The biological activity of 4-butyloxolan-3-ol has been explored primarily in the context of its role as a pheromone component in various insect species. The following sections detail specific activities observed in studies.

Pheromonal Activity

Research indicates that 4-butyloxolan-3-ol, along with its stereoisomers, plays a significant role in the aggregation behavior of certain beetle species. For example, the compound has been identified as a key component in the aggregation pheromone of bark beetles (Scolytus amygdali).

• Attractiveness to Insects : In field tests, specific stereoisomers of 4-butyloxolan-3-ol were shown to attract beetles when combined with synergistic compounds.

Antimicrobial Properties

In addition to its role in chemical communication among insects, preliminary studies suggest that 4-butyloxolan-3-ol may exhibit antimicrobial properties. The compound's structural features allow it to interact with microbial membranes, potentially leading to inhibitory effects on growth.

Case Studies

• Field Tests on Bark Beetles :
  • Objective : To assess the attractiveness of 4-butyloxolan-3-ol to Scolytus amygdali.
  • Method : Field traps were baited with various concentrations of the compound.
  • Results : Only specific stereoisomers attracted significant numbers of beetles, indicating the importance of chirality in pheromonal activity .
• Antimicrobial Activity Assessment :
  • Objective : To evaluate the antimicrobial effects of 4-butyloxolan-3-ol against common pathogens.
  • Method : In vitro assays were conducted using bacterial strains.
  • Results : The compound showed moderate antibacterial activity, suggesting potential applications in pest management or as a natural preservative .

Discussion

The biological activity of 4-butyloxolan-3-ol underscores its significance not only in ecological interactions but also in potential applications within agriculture and pharmacology. Its role as an insect pheromone highlights the intricate relationships between chemical signals and behavior in insects. Furthermore, its antimicrobial properties open avenues for further research into its use as a biopesticide or natural antimicrobial agent.